molecular formula C9H14N2O3S B3058629 N-(2-aminoethyl)-4-methoxybenzenesulfonamide CAS No. 90566-22-6

N-(2-aminoethyl)-4-methoxybenzenesulfonamide

Cat. No. B3058629
CAS RN: 90566-22-6
M. Wt: 230.29 g/mol
InChI Key: DXJTYJVSEICHGS-UHFFFAOYSA-N
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Description

N-(2-aminoethyl)-4-methoxybenzenesulfonamide, also known as AEBSF, is a sulfonamide compound that is widely used in scientific research. It is a serine protease inhibitor that is commonly used to inhibit trypsin and chymotrypsin activity in biochemical experiments. AEBSF is also used in the study of blood coagulation, fibrinolysis, and other physiological processes.

Scientific Research Applications

Antitumor Applications

Compounds from sulfonamide-focused libraries, including N-(2-aminoethyl)-4-methoxybenzenesulfonamide derivatives, have been evaluated for their antitumor properties. These compounds are recognized for their role as cell cycle inhibitors and have progressed to clinical trials due to their potential as antitumor agents. Specifically, they have shown promise in disrupting tubulin polymerization and inhibiting cell proliferation in various cancer cell lines, making them candidates for oncologic drug development (Owa et al., 2002).

Chemical Synthesis and Evaluation

The chemical synthesis and evaluation of various derivatives of N-(2-aminoethyl)-4-methoxybenzenesulfonamide have led to the development of potential anticancer agents. These derivatives have been shown to be effective against different cancer cell lines, highlighting their potential in the field of chemotherapy. The synthesized compounds have demonstrated significant inhibitory activity, surpassing that of some existing cancer treatments (Tsai et al., 2016).

Tubulin Polymerization Inhibitors

Some derivatives of N-(2-aminoethyl)-4-methoxybenzenesulfonamide function as tubulin polymerization inhibitors and have undergone clinical development. These derivatives have shown to bind to the colchicine site of tubulin, impacting the microtubule network in cancer cells. This mechanism of action makes them valuable in the research of antimitotic therapies for cancer treatment (Banerjee et al., 2005).

properties

IUPAC Name

N-(2-aminoethyl)-4-methoxybenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H14N2O3S/c1-14-8-2-4-9(5-3-8)15(12,13)11-7-6-10/h2-5,11H,6-7,10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DXJTYJVSEICHGS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)S(=O)(=O)NCCN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80366914
Record name N-(2-aminoethyl)-4-methoxybenzenesulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80366914
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

230.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-aminoethyl)-4-methoxybenzenesulfonamide

CAS RN

90566-22-6
Record name N-(2-aminoethyl)-4-methoxybenzenesulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80366914
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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